Cas no 1557246-99-7 (2-methyl-2-azaspiro[4.5]decane-1,8-dione)

2-Methyl-2-azaspiro[4.5]decane-1,8-dione is a bicyclic lactam compound featuring a spirocyclic structure, which confers unique steric and electronic properties. Its rigid framework enhances stability and selectivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both carbonyl and nitrogen functionalities allows for versatile reactivity, including nucleophilic additions and ring-opening transformations. This compound is particularly useful in the synthesis of complex heterocycles and bioactive molecules. Its well-defined structure ensures consistent performance in catalytic and stoichiometric reactions, while its high purity minimizes side reactions. Suitable for advanced organic synthesis, it offers researchers a reliable building block for developing novel compounds.
2-methyl-2-azaspiro[4.5]decane-1,8-dione structure
1557246-99-7 structure
Product Name:2-methyl-2-azaspiro[4.5]decane-1,8-dione
CAS No:1557246-99-7
MF:C10H15NO2
MW:181.231602907181
CID:4609693
Update Time:2025-11-02

2-methyl-2-azaspiro[4.5]decane-1,8-dione Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-azaspiro[4.5]decane-1,8-dione
    • Inchi: 1S/C10H15NO2/c1-11-7-6-10(9(11)13)4-2-8(12)3-5-10/h2-7H2,1H3
    • InChI Key: BLFZNNRHGKNBKY-UHFFFAOYSA-N
    • SMILES: C1(=O)C2(CCC(=O)CC2)CCN1C

2-methyl-2-azaspiro[4.5]decane-1,8-dione Pricemore >>

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Additional information on 2-methyl-2-azaspiro[4.5]decane-1,8-dione

Exploring the Versatile Applications of 2-methyl-2-azaspiro[4.5]decane-1,8-dione (CAS No: 1557246-99-7) in Modern Chemistry

The compound 2-methyl-2-azaspiro[4.5]decane-1,8-dione (CAS No: 1557246-99-7) represents a fascinating class of spirocyclic compounds that have garnered significant attention in pharmaceutical and synthetic chemistry. Its unique spirocyclic structure featuring both nitrogen and carbonyl functionalities makes it a valuable building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a privileged scaffold for designing novel bioactive molecules.

In recent years, the demand for spirocyclic compounds like 2-methyl-2-azaspiro[4.5]decane-1,8-dione has surged due to their remarkable three-dimensional structures and diverse biological activities. The compound's CAS No: 1557246-99-7 has become a frequently searched term among medicinal chemists exploring new central nervous system (CNS) therapeutics. Its rigid framework offers excellent potential for developing selective enzyme inhibitors and receptor modulators, addressing current challenges in drug design.

The synthesis of 2-methyl-2-azaspiro[4.5]decane-1,8-dione typically involves innovative cascade reactions or multicomponent syntheses, which are hot topics in green chemistry research. Many scientists are investigating more sustainable routes to produce this spirocyclic dione, aligning with the growing emphasis on environmentally friendly synthetic methods. The compound's structural complexity makes it an excellent case study for advanced organic synthesis techniques.

From a pharmaceutical perspective, 2-methyl-2-azaspiro[4.5]decane-1,8-dione serves as a crucial intermediate for developing potential neurological disorder treatments. Its spirocyclic framework mimics certain natural product structures, making it valuable for drug discovery programs targeting neurodegenerative diseases. The compound's CAS No: 1557246-99-7 frequently appears in patent literature related to cognitive enhancement and neuroprotection research.

In material science applications, the 2-azaspiro[4.5]decane core structure demonstrates interesting properties for designing advanced polymers and functional materials. Researchers are exploring its potential in creating high-performance coatings and specialty additives, particularly in industries requiring materials with specific thermal or mechanical characteristics. The compound's rigid structure contributes to enhanced material stability.

The analytical characterization of 2-methyl-2-azaspiro[4.5]decane-1,8-dione (CAS No: 1557246-99-7) involves sophisticated techniques like NMR spectroscopy and mass spectrometry, which are essential for quality control in chemical production. Recent advances in analytical chemistry have improved the detection and quantification of such complex spirocyclic compounds, supporting their broader application in various research fields.

Market trends indicate growing commercial interest in 2-methyl-2-azaspiro[4.5]decane-1,8-dione, particularly from pharmaceutical companies engaged in CNS drug development. The compound's CAS No: 1557246-99-7 appears in numerous supplier catalogs, reflecting its importance as a research chemical. Industry analysts predict increased demand for such specialty intermediates as drug discovery efforts focus more on complex molecular architectures.

Future research directions for 2-methyl-2-azaspiro[4.5]decane-1,8-dione may explore its potential in catalysis and asymmetric synthesis. The compound's unique structure could serve as a chiral auxiliary or ligand in stereoselective transformations. Additionally, its application in developing bioactive probes for studying biological systems represents another promising avenue for scientific investigation.

From a regulatory standpoint, 2-methyl-2-azaspiro[4.5]decane-1,8-dione (CAS No: 1557246-99-7) is recognized as an important research chemical without significant restrictions, facilitating its use in academic and industrial laboratories worldwide. Proper handling procedures should always be followed when working with this compound, as with all laboratory chemicals.

The growing body of literature surrounding 2-methyl-2-azaspiro[4.5]decane-1,8-dione demonstrates its increasing importance in modern chemistry. As research continues to uncover new applications for this versatile spirocyclic compound, its role in advancing both pharmaceutical science and material innovation becomes ever more significant. The compound's CAS No: 1557246-99-7 will likely remain a key identifier in chemical databases for years to come.

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